2,2,3,3-tetrafluoropropyl 4-(1H-1,2,3-benzotriazol-1-yl)-4-oxobutanoate

• IUPAC Name: 2,2,3,3-tetrafluoropropyl 4-(benzotriazol-1-yl)-4-oxobutanoate
• InChI: InChI=1S/C13H11F4N3O3/c14-12(15)13(16,17)7-23-11(22)6-5-10(21)20-9-4-2-1-3-8(9)18-19-20/h1-4,12H,5-7H2
• InChI Key: XYNFBKNAQLSTCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2C(=O)CCC(=O)OCC(C(F)F)(F)F
• Molecular Formula: C13H11F4N3O3
• Molecular Weight: 333.24 g/mol

Description

2,2,3,3-tetrafluoropropyl 4-(1H-1,2,3-benzotriazol-1-yl)-4-oxobutanoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TFPBO and is synthesized through a specific method.

Scientific Research Applications

TFPBO has potential applications in various fields of scientific research. One of the most promising applications of TFPBO is in the field of photovoltaics. TFPBO has been shown to enhance the efficiency of solar cells by reducing the amount of energy lost through recombination. TFPBO has also been studied for its potential use in the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of TFPBO is not fully understood. However, it is believed that TFPBO interacts with specific proteins in cells, leading to changes in cellular function. TFPBO has been shown to inhibit the activity of certain enzymes, which may be responsible for its effects.
Biochemical and Physiological Effects:
TFPBO has been shown to have a range of biochemical and physiological effects. In animal studies, TFPBO has been shown to reduce inflammation and oxidative stress. TFPBO has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFPBO is its potential as a tool for scientific research. TFPBO can be used to study the effects of specific proteins and enzymes in cells. However, there are also limitations to the use of TFPBO in lab experiments. TFPBO is a complex compound that requires specialized knowledge and equipment for its synthesis and use. Additionally, the effects of TFPBO may be difficult to interpret due to its complex mechanism of action.

Future Directions

There are many potential future directions for the study of TFPBO. One area of interest is the development of new materials using TFPBO. TFPBO may also have potential applications in the development of new drugs for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of TFPBO and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, TFPBO is a complex compound that has potential applications in various fields of scientific research. The synthesis of TFPBO is a complex process that requires specialized knowledge and equipment. TFPBO has potential applications in the field of photovoltaics, the synthesis of new materials, and the development of new drugs. Further research is needed to fully understand the mechanism of action of TFPBO and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of TFPBO involves a series of chemical reactions. The first step involves the reaction between 2,2,3,3-tetrafluoropropyl acrylate and 1H-1,2,3-benzotriazole in the presence of a catalyst. The resulting product is then subjected to a reaction with ethyl chloroformate to obtain TFPBO. The synthesis of TFPBO is a complex process that requires specialized knowledge and equipment.